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Introduction

2-Bromo-5-chloro-3-methylaniline is a halogenated aromatic amine, a class of compounds of
significant interest in medicinal chemistry and materials science. The strategic placement of
bromine, chlorine, and a methyl group on the aniline scaffold offers a versatile platform for the
synthesis of more complex molecules. Halogenated anilines are frequently utilized as key
intermediates in the development of pharmaceuticals and agrochemicals due to the halogens'
ability to modulate the electronic and lipophilic properties of the parent molecule, and to serve
as handles for further chemical transformations.

This guide provides a comprehensive overview of the known physical properties, safety and
handling protocols, and analytical methodologies for 2-Bromo-5-chloro-3-methylaniline (CAS
No. 631910-14-0). Given the limited availability of experimental data for this specific isomer,
this document also incorporates information from closely related compounds to provide a
broader context and predictive insights, which will be clearly indicated.
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Physicochemical Properties

The physical characteristics of 2-Bromo-5-chloro-3-methylaniline are fundamental to its
handling, storage, and application in synthetic chemistry.

Property Value Source
Molecular Formula C7H7BrCIN MilliporeSigma
Molecular Weight 220.5 g/mol MilliporeSigma
Physical Form Powder MilliporeSigma
CAS Number 631910-14-0 MilliporeSigma
Melting Point Data not available

Boiling Point Data not available

Data not available; likely o
General knowledge of similar

Solubility soluble in methanol and other
] compounds
organic solvents
Predicted XlogP 2.9 PubChemLite[1]

Note: The absence of experimentally determined melting and boiling points in publicly available
literature underscores the specialized nature of this compound. Researchers should consider
experimental determination of these properties as a preliminary step in their work.

Spectroscopic Data Overview

While experimental spectra for 2-Bromo-5-chloro-3-methylaniline are not readily available,
an analysis of related compounds allows for the prediction of key spectral features.

e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons and the methyl group. The chemical shifts of the aromatic protons will be influenced
by the positions of the bromine, chlorine, and amino groups.

e 13C NMR: The carbon NMR spectrum will provide information on the number of unique
carbon environments in the molecule. The carbons attached to the halogens and the amino
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group will exhibit characteristic chemical shifts.

» IR Spectroscopy: The infrared spectrum should display characteristic absorption bands for
N-H stretching of the primary amine, C-H stretching of the aromatic ring and the methyl
group, and C-N stretching. The presence of the halogens may also influence the fingerprint
region of the spectrum.

e Mass Spectrometry: The mass spectrum is expected to show a molecular ion peak
corresponding to the molecular weight of the compound. Due to the presence of bromine
and chlorine, characteristic isotopic patterns will be observed for the molecular ion and
fragment ions. PubChemlLite provides predicted collision cross-section values for various
adducts of 2-bromo-5-chloro-3-methylaniline[1].

Safety and Handling

As with all halogenated anilines, 2-Bromo-5-chloro-3-methylaniline should be handled with
care, following established safety protocols for hazardous chemicals.

Hazard Identification:

Based on data for similar compounds, 2-Bromo-5-chloro-3-methylaniline is expected to be
harmful if swallowed, in contact with skin, or if inhaled. It may also cause skin and eye
irritation[2][3].

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A lab coat and appropriate protective clothing are required.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
fume hood. If the generation of dust is likely, a P2 respirator cartridge is recommended[4].

Handling and Storage:

» Handle in a well-ventilated area to avoid the formation of dust and aerosols[4].
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» Do not eat, drink, or smoke in the laboratory[2].

» Store in a tightly closed container in a dry, cool, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents[2][4].

Experimental Protocol: Purity Determination by Gas
Chromatography-Mass Spectrometry (GC-MS)

The purity of 2-Bromo-5-chloro-3-methylaniline is critical for its use in subsequent reactions.
GC-MS is a powerful technique for assessing purity and identifying potential impurities. The
following is a generalized protocol that can be adapted for this specific compound.

Objective: To determine the purity of a sample of 2-Bromo-5-chloro-3-methylaniline and
identify any potential impurities.

Materials:

2-Bromo-5-chloro-3-methylaniline sample

High-purity solvent (e.g., dichloromethane or ethyl acetate)

GC-MS instrument with a suitable capillary column (e.g., a mid-polarity column)

Volumetric flasks and pipettes

Autosampler vials with caps

Procedure:

e Sample Preparation:

o Accurately weigh approximately 10 mg of the 2-Bromo-5-chloro-3-methylaniline sample.

o Dissolve the sample in 10 mL of the chosen solvent in a volumetric flask to create a 1
mg/mL stock solution.

o Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL.
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e GC-MS Instrument Setup (Example Conditions):

o Injector Temperature: 250 °C

o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program:

= Initial temperature: 100 °C, hold for 2 minutes.

= Ramp: 10 °C/min to 280 °C.

= Hold at 280 °C for 5 minutes.

o Mass Spectrometer:

» |onization Mode: Electron lonization (EIl) at 70 eV.

= Scan Range: 50-400 m/z.

e Analysis:

o Inject 1 pL of the prepared sample solution into the GC-MS.

o Acquire the total ion chromatogram (TIC) and the mass spectrum for each eluting peak.

o Data Interpretation:

o Identify the peak corresponding to 2-Bromo-5-chloro-3-methylaniline based on its
retention time and mass spectrum. The mass spectrum should show the characteristic
isotopic pattern for a molecule containing one bromine and one chlorine atom.

o Calculate the purity of the sample by determining the area percentage of the main peak
relative to the total area of all peaks in the chromatogram.

o Attempt to identify any impurity peaks by comparing their mass spectra with a library of
known compounds or by interpreting the fragmentation patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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